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For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for measuring the kinetic

activity of Extracellular signal-regulated kinase 2 (ERK2), a key enzyme in cell signaling

pathways, using the synthetic peptide substrate ERKtide. These guidelines are intended for

researchers in academia and industry, including those involved in drug discovery and

development.

Introduction to ERK2 and ERKtide
Extracellular signal-regulated kinase 2 (ERK2), also known as Mitogen-activated protein kinase

1 (MAPK1), is a serine/threonine kinase that plays a crucial role in the MAPK/ERK signaling

cascade. This pathway is central to the regulation of numerous cellular processes, including

proliferation, differentiation, and survival. The activation of ERK2 is mediated by upstream

kinases (MEK1/2) through dual phosphorylation on threonine and tyrosine residues within its

activation loop. Once activated, ERK2 phosphorylates a wide array of cytoplasmic and nuclear

substrates, thereby regulating their function.

Given its central role in cell signaling, ERK2 is a major target for therapeutic intervention,

particularly in oncology. The development of ERK2 inhibitors requires robust and reliable
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methods for quantifying its kinase activity. ERKtide is a synthetic peptide substrate specifically

designed for assaying ERK2 activity. It contains a consensus phosphorylation motif for ERK2,

making it an efficient and specific substrate for in vitro kinase assays.

Quantitative Kinetic Data for ERK2 Substrates
The efficiency of ERK2 phosphorylation can be quantified by determining the Michaelis-Menten

constants, Km (substrate concentration at half-maximal velocity) and kcat (catalytic turnover

number). The ratio kcat/Km represents the catalytic efficiency of the enzyme. While specific

kinetic constants for the generic "ERKtide" can vary depending on the exact sequence and

assay conditions, the following table presents kinetic parameters for well-characterized modular

peptide substrates of ERK2, Sub-D and Sub-F, which are analogous to ERKtide.[1] For

comparison, data for the bona fide protein substrate Ets-1 is also included.[1]

Substrate Km (µM) kcat (s⁻¹) kcat/Km (M⁻¹s⁻¹)

Sub-D 1.5 ± 0.3 9.0 ± 0.6 6.0 x 10⁶

Sub-F 5.0 ± 0.9 10 ± 0.7 2.0 x 10⁶

Ets-1 1.5 ± 0.2 9.0 ± 0.5 6.0 x 10⁶

Table 1: Steady-state kinetic parameters for the phosphorylation of peptide and protein

substrates by ERK2. Data adapted from a study on modular peptide substrates.[1]

Signaling Pathway and Experimental Workflow
The following diagrams illustrate the ERK2 signaling pathway and a general experimental

workflow for measuring its kinase activity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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